Cas no 2639447-40-6 (tert-butyl 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylate)

Tert-butyl 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylate is a versatile heterocyclic compound featuring a pyrazole core substituted with a 4,6-dimethylpyrimidin-2-yl group and a tert-butyl carboxylate moiety. This structure imparts stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both amino and ester functional groups allows for further derivatization, facilitating the development of biologically active molecules. Its well-defined crystalline form ensures consistent purity, while the tert-butyl group enhances solubility in organic solvents, streamlining downstream processing. This compound is particularly useful in medicinal chemistry for constructing pyrazole-based scaffolds with potential therapeutic applications.
tert-butyl 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylate structure
2639447-40-6 structure
Product Name:tert-butyl 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylate
CAS No:2639447-40-6
MF:C14H19N5O2
MW:289.332962274551
CID:5665945
PubChem ID:165902059
Update Time:2025-06-13

tert-butyl 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-27732001
    • 2639447-40-6
    • tert-butyl 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylate
    • Inchi: 1S/C14H19N5O2/c1-8-6-9(2)18-13(17-8)19-11(15)10(7-16-19)12(20)21-14(3,4)5/h6-7H,15H2,1-5H3
    • InChI Key: UFOACJFSIQNBHY-UHFFFAOYSA-N
    • SMILES: O(C(C1C=NN(C2N=C(C)C=C(C)N=2)C=1N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 289.15387487g/mol
  • Monoisotopic Mass: 289.15387487g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 95.9Ų

tert-butyl 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylate Pricemore >>

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Additional information on tert-butyl 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylate

Comprehensive Overview of tert-butyl 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 2639447-40-6)

The compound tert-butyl 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 2639447-40-6) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole core linked to a dimethylpyrimidine moiety, makes it a valuable building block for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery.

In recent years, the demand for heterocyclic compounds like tert-butyl 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylate has surged, driven by the need for innovative treatments in oncology and infectious diseases. The compound's carboxylate ester group enhances its solubility, facilitating its use in medicinal chemistry applications. Additionally, its amino functionality provides a reactive site for further derivatization, making it a versatile intermediate in organic synthesis.

The synthesis of tert-butyl 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylate typically involves multi-step reactions, including cyclization and esterification processes. Its CAS No. 2639447-40-6 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial research. This compound has also garnered attention in computational chemistry studies, where its electronic properties are modeled to predict interactions with biological targets.

From an industrial perspective, tert-butyl 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylate is often utilized in the development of crop protection agents, reflecting the growing emphasis on sustainable agriculture. Its structural features contribute to the design of molecules with improved pesticidal activity and environmental compatibility. Furthermore, the compound's stability under various conditions makes it a reliable candidate for high-throughput screening in drug discovery pipelines.

As the scientific community continues to explore the potential of pyrazole and pyrimidine derivatives, tert-butyl 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylate remains a focal point in structure-activity relationship studies. Its applications extend to material science, where it is investigated for its role in designing functional polymers with tailored properties. The compound's versatility underscores its importance in advancing both life sciences and industrial chemistry.

In conclusion, tert-butyl 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 2639447-40-6) represents a critical intermediate in modern chemical research. Its multifaceted applications, from pharmaceutical development to agrochemical innovation, highlight its relevance in addressing contemporary scientific challenges. As research progresses, this compound is poised to play an even greater role in shaping the future of molecular design and therapeutic discovery.

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